Cas no 913961-45-2 ([3,4'-Bipyridine]-3'-carbonitrile, 5'-acetyl-6'-methyl-2'-(methylthio)-)

• Product Name: [3,4'-Bipyridine]-3'-carbonitrile, 5'-acetyl-6'-methyl-2'-(methylthio)-
• CAS No: 913961-45-2
• MF: C₁₅H₁₃N₃OS
• MW: 283.348221540451
• CID: 749213
• PubChem ID: 71423125
• Update Time: 2025-04-19

[3,4'-Bipyridine]-3'-carbonitrile, 5'-acetyl-6'-methyl-2'-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• [3,4'-Bipyridine]-3'-carbonitrile, 5'-acetyl-6'-methyl-2'-(methylthio)-
• 5-acetyl-6-methyl-2-methylsulfanyl-4-pyridin-3-ylpyridine-3-carbonitrile
• 5'-Acetyl-6'-methyl-2'-(methylsulfanyl)[3,4'-bipyridine]-3'-carbonitrile
• DTXSID80842086
• 5'-Acetyl-6'-methyl-2'-(methylthio)-[3,4'-bipyridine]-3'-carbonitrile
• 913961-45-2

• Inchi： 1S/C15H13N3OS/c1-9-13(10(2)19)14(11-5-4-6-17-8-11)12(7-16)15(18-9)20-3/h4-6,8H,1-3H3
• InChI Key： RWZBVJBMTCTHRJ-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C(C2C=NC=CC=2)=C(C(C)=O)C(C)=N1

Computed Properties

• Exact Mass: 283.07793322g/mol
• Monoisotopic Mass: 283.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.9Ų